Cas no 344891-56-1 (6-chloro-2-fluoro-9-methyl-9H-purine)

• Product Name: 6-chloro-2-fluoro-9-methyl-9H-purine
• CAS No: 344891-56-1
• MF: C₆H₄ClFN₄
• MW: 186.574162483215
• MDL: MFCD22207399
• CID: 5204926
• PubChem ID: 59897622
• Update Time: 2026-03-06

6-chloro-2-fluoro-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-fluoro-9-methyl-9H-purine
• 9H-Purine, 6-chloro-2-fluoro-9-methyl-
• PS-20757
• F86306
• SCHEMBL4378141
• starbld0047651
• 344891-56-1

• MDL： MFCD22207399
• Inchi： 1S/C6H4ClFN4/c1-12-2-9-3-4(7)10-6(8)11-5(3)12/h2H,1H3
• InChI Key： BWKFRWAZBTUQMZ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(F)=NC=2Cl)N(C)C=1

Computed Properties

• Exact Mass: 186.0108520g/mol
• Monoisotopic Mass: 186.0108520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives